BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Cabotegravir Sodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cabotegravir Sodium

Cat. No.: B8818010

Essential Safety and Handling Guide for
Cabotegravir Sodium

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Cabotegravir Sodium. Adherence to these procedures is vital for
ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Cabotegravir Sodium is provided
below. This information is essential for safe handling and storage.
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Property

Value

Chemical Name

Sodium (3S,11aR)-8-((2,4-
difluorobenzyl)carbamoyl)-3-methyl-5,7-dioxo-
2,3,5,7,11,11a-hexahydrooxazolo[3,2-
a]pyrido[1,2-d]pyrazin-6-olate[1]

CAS Number

1051375-13-3[1][2]

Molecular Formula

C19H16F2N3NaOs[2]

Molecular Weight 427.33 g/mol [2]
Appearance Solid[3]
Recommended storage at 4°C in a sealed
container, away from direct sunlight.[2] For
Storage

solutions, store at -80°C for 6 months or -20°C
for 1 month.[2]

Occupational Exposure Limits: No specific occupational exposure limit values have been

established for Cabotegravir Sodium.[2][3] Therefore, it is crucial to handle it in accordance

with good industrial hygiene and safety practices.[3]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to minimize exposure during the handling of

Cabotegravir Sodium. Engineering controls, such as fume hoods or other local exhaust

ventilation, should be the primary method of exposure control.[4]

Required PPE for Routine Handling
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PPE Component Specification Rationale

) Protective, impermeable )
Hand Protection To prevent skin contact.
gloves.[2]

Safety goggles with side- To protect eyes from dust and

Eye Protection )
shields.[2][4] splashes.

] Impervious clothing or lab coat.  To protect skin and personal
Body Protection ) o
[2][4] clothing from contamination.

A suitable respirator should be ) )
, _ _ _ To prevent inhalation of the
Respiratory Protection used when there is a risk of
) compound.
dust or aerosol formation.[2][3]

Procedural Steps for Donning PPE:

e Ensure all engineering controls (e.g., fume hood) are operational.
e Don a lab coat, ensuring it is fully buttoned.

e Put on safety goggles with side-shields.

e If there is a risk of inhalation, don a fit-tested respirator.

e Wash hands thoroughly before putting on gloves.

¢ Inspect gloves for any signs of damage before use.

Emergency and Disposal Protocols

Proper procedures for handling accidental releases and disposal are critical to mitigate risks to
personnel and the environment. Cabotegravir is classified as very toxic to aquatic life with long-
lasting effects.[2][5]

Accidental Release Measures

In the event of a spill, follow these steps immediately:
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Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[2][3]

Wear Full PPE: Before addressing the spill, don the full recommended PPE, including
respiratory protection (e.g., a self-contained breathing apparatus) and protective clothing.[1]

[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains or water courses.[2][3]

Clean-up:

o For solid spills, carefully sweep up the material, avoiding dust formation, and place it in a
suitable, closed container for disposal.[3]

o For liquid spills, absorb the solution with a finely-powdered, liquid-binding material (e.qg.,
diatomite).[2]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Disposal: Dispose of all contaminated materials as hazardous waste according to
regulations.[2]

First Aid Procedures
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Exposure Route First Aid Instructions

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids.
Eye Contact )

Remove contact lenses if present and easy to

do. Seek prompt medical attention.[2][6]

Wash the affected area thoroughly with plenty of
i soap and water. Remove contaminated clothing.
Skin Contact S ) )
If skin irritation or an allergic reaction occurs,

seek medical advice.[2][6]

Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.[2][3]

Wash out the mouth with water. Do NOT induce
Ingestion vomiting. Call a physician for medical

assistance.[2][6]

Disposal Plan

All waste containing Cabotegravir Sodium must be treated as hazardous waste.

o Containerization: Place all waste material, including contaminated PPE and cleaning
materials, into suitable, sealed, and clearly labeled containers for disposal.[3]

o Regulatory Compliance: Dispose of the substance and its container in accordance with all
prevailing country, federal, state, and local regulations.[2]

o Environmental Precaution: Avoid releasing the substance into the environment.[2][5] For
non-flush list medicines where a take-back program is unavailable, mix the substance with
an unappealing material like dirt or cat litter, seal it in a plastic bag, and dispose of it in the
household trash.[7]

Workflow for Handling Spills

The following diagram outlines the procedural flow for managing an accidental spill of
Cabotegravir Sodium.
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Caption: Procedural workflow for responding to a Cabotegravir Sodium spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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